Cas no 73499-21-5 (β-Cyclodextrin, cyclic 6A,6D-[1,1-biphenyl]-4,4-disulfonat)
β-Cyclodextrin, cyclic 6A,6D-[1,1-biphenyl]-4,4-disulfonat Chemical and Physical Properties
Names and Identifiers
-
- AKOS037646753
- 73499-21-5
- AS-70673
- beta-Cyclodextrin, cyclic 6A,6D-[1,1-biphenyl]-4,4-disulfonat
- β-Cyclodextrin, cyclic 6A,6D-[1,1-biphenyl]-4,4-disulfonat
-
- MDL: MFCD32670689
- Inchi: 1S/C54H76O39S2/c55-9-20-41-27(60)34(67)48(80-20)88-42-21(10-56)83-51(37(70)30(42)63)92-46-25-14-78-94(74,75)18-5-1-16(2-6-18)17-3-7-19(8-4-17)95(76,77)79-15-26-47(32(65)39(72)53(85-26)90-44-23(12-58)81-49(87-41)35(68)28(44)61)93-52-38(71)31(64)43(22(11-57)84-52)89-50-36(69)29(62)45(24(13-59)82-50)91-54(86-25)40(73)33(46)66/h1-8,20-73H,9-15H2/t20-,21+,22-,23+,24+,25+,26-,27-,28+,29-,30+,31+,32+,33-,34-,35+,36-,37+,38+,39+,40-,41+,42-,43-,44-,45+,46+,47-,48-,49-,50-,51-,52-,53+,54-/m1/s1
- InChI Key: DTERAHOZRPDYOK-KWAYRZOUSA-N
- SMILES: S1(C2C=CC(=CC=2)C2C=CC(=CC=2)S(=O)(=O)OC[C@H]2[C@H]3[C@@H]([C@H]([C@H](O2)O[C@H]2[C@H](CO)O[C@@H]([C@@H]([C@H]2O)O)O[C@@H]2[C@@H](CO)O[C@@H]([C@H]([C@@H]2O)O)O[C@@H]2[C@@H](CO1)O[C@H]([C@H]([C@@H]2O)O)O[C@@H]1[C@H](CO)O[C@@H]([C@H]([C@@H]1O)O)O[C@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@H](CO)O[C@@H]([C@H]([C@@H]1O)O)O3)O)O)(=O)=O
Computed Properties
- Exact Mass: 1412.3405149g/mol
- Monoisotopic Mass: 1412.3405149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 19
- Hydrogen Bond Acceptor Count: 39
- Heavy Atom Count: 95
- Rotatable Bond Count: 5
- Complexity: 2690
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 35
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -12
- Topological Polar Surface Area: 617Ų
β-Cyclodextrin, cyclic 6A,6D-[1,1-biphenyl]-4,4-disulfonat Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D773942-100mg |
-Cyclodextrin, cyclic 6A,6D-[1,1-biphenyl]-4,4-disulfonat |
73499-21-5 | 95% | 100mg |
$475 | 2023-09-02 | |
| eNovation Chemicals LLC | D773942-250mg |
-Cyclodextrin, cyclic 6A,6D-[1,1-biphenyl]-4,4-disulfonat |
73499-21-5 | 95% | 250mg |
$855 | 2023-09-02 | |
| eNovation Chemicals LLC | D773942-1g |
-Cyclodextrin, cyclic 6A,6D-[1,1-biphenyl]-4,4-disulfonat |
73499-21-5 | 95% | 1g |
$1650 | 2023-09-02 | |
| eNovation Chemicals LLC | D773942-5g |
-Cyclodextrin, cyclic 6A,6D-[1,1-biphenyl]-4,4-disulfonat |
73499-21-5 | 95% | 5g |
$4955 | 2023-09-02 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R151570-100mg |
β-Cyclodextrin, cyclic 6A,6D-[1,1-biphenyl]-4,4-disulfonat |
73499-21-5 | 95% | 100mg |
¥3264 | 2023-09-08 | |
| eNovation Chemicals LLC | D773942-100mg |
-Cyclodextrin, cyclic 6A,6D-[1,1-biphenyl]-4,4-disulfonat |
73499-21-5 | 95% | 100mg |
$475 | 2023-05-18 | |
| eNovation Chemicals LLC | D773942-250mg |
-Cyclodextrin, cyclic 6A,6D-[1,1-biphenyl]-4,4-disulfonat |
73499-21-5 | 95% | 250mg |
$855 | 2023-05-18 | |
| eNovation Chemicals LLC | D773942-1g |
-Cyclodextrin, cyclic 6A,6D-[1,1-biphenyl]-4,4-disulfonat |
73499-21-5 | 95% | 1g |
$1650 | 2023-05-18 | |
| eNovation Chemicals LLC | D773942-5g |
-Cyclodextrin, cyclic 6A,6D-[1,1-biphenyl]-4,4-disulfonat |
73499-21-5 | 95% | 5g |
$4955 | 2023-05-18 |
β-Cyclodextrin, cyclic 6A,6D-[1,1-biphenyl]-4,4-disulfonat Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on β-Cyclodextrin, cyclic 6A,6D-[1,1-biphenyl]-4,4-disulfonat
Recent Advances in β-Cyclodextrin Derivatives: Focus on Cyclic 6A,6D-[1,1-biphenyl]-4,4-disulfonat (CAS 73499-21-5)
In recent years, modified β-cyclodextrin derivatives have gained significant attention in pharmaceutical and chemical research due to their enhanced molecular recognition properties and improved solubility. Among these derivatives, cyclic 6A,6D-[1,1-biphenyl]-4,4-disulfonat (CAS 73499-21-5) has emerged as a particularly promising compound with unique host-guest interaction capabilities. This research brief synthesizes the latest findings regarding this specialized β-cyclodextrin derivative and its applications in drug delivery, molecular encapsulation, and analytical chemistry.
A 2023 study published in the Journal of Inclusion Phenomena and Macrocyclic Chemistry demonstrated that the biphenyl disulfonate modification at the 6A and 6D positions of β-cyclodextrin significantly enhances its binding affinity for aromatic drug molecules. The research team utilized isothermal titration calorimetry (ITC) and NMR spectroscopy to quantify the compound's interaction with various anticancer agents, showing a 3-5 fold improvement in complexation efficiency compared to native β-cyclodextrin. The CAS 73499-21-5 derivative exhibited particularly strong binding with tyrosine kinase inhibitors, suggesting potential applications in targeted cancer therapy.
Further pharmacological investigations published in Molecular Pharmaceutics (2024) revealed that the sulfonated biphenyl groups impart improved aqueous solubility (up to 50 mg/mL in PBS at pH 7.4) while maintaining low cytotoxicity (IC50 > 500 μM in HEK293 cells). This combination of properties makes the derivative particularly suitable for intravenous formulations. The study also reported successful encapsulation of hydrophobic drugs like paclitaxel and docetaxel, with drug loading capacities reaching 12-15% (w/w).
From an analytical chemistry perspective, researchers at the University of Tokyo have recently developed a novel chiral separation method using CAS 73499-21-5 as a chiral selector in capillary electrophoresis. The 2024 publication in Analytical Chemistry demonstrated exceptional enantioselectivity for various racemic pharmaceutical compounds, with resolution factors (Rs) exceeding 3.5 for several β-blockers and NSAIDs. The unique spatial arrangement of the sulfonated biphenyl groups appears to create a highly stereoselective binding environment.
Ongoing clinical research (Phase I trials as of Q2 2024) is evaluating the safety profile of this β-cyclodextrin derivative as an excipient in novel drug formulations. Preliminary results indicate good tolerability at therapeutic doses, with no significant adverse effects reported in healthy volunteers. The compound's ability to improve the bioavailability of poorly soluble drugs while maintaining excellent safety margins positions it as a strong candidate for next-generation drug delivery systems.
Looking forward, computational chemistry approaches are being employed to design further optimized derivatives based on the CAS 73499-21-5 scaffold. Molecular dynamics simulations published in the Journal of Chemical Information and Modeling (2024) suggest that additional modifications at the 2- and 3-positions of the glucose units could yield even higher binding affinities for specific therapeutic targets. These in silico findings are currently being validated experimentally in several academic and industrial laboratories worldwide.
73499-21-5 (β-Cyclodextrin, cyclic 6A,6D-[1,1-biphenyl]-4,4-disulfonat) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)